8-Hydroxyquinoline zinc

OLED Electron Transport Layer Organometallic Emitters
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H14N2O2Zn
Molecular Weight 355.7 g/mol
Cat. No. B15692478
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Technical Parameters


Basic Identity
Product Name8-Hydroxyquinoline zinc
Molecular FormulaC18H14N2O2Zn
Molecular Weight355.7 g/mol
Structural Identifiers
InChIInChI=1S/2C9H7NO.Zn/c2*11-8-5-1-3-7-4-2-6-10-9(7)8;/h2*1-6,11H;
InChIKeyDLJHXMRDIWMMGO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes250 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

8-Hydroxyquinoline Zinc: Identity and Comparators


8-Hydroxyquinoline zinc (bis(8-hydroxyquinolinato)zinc(II), ZnQ₂, CAS 13978-85-3) is a neutral, homoleptic 2:1 metal chelate belonging to the MQₙ family of electroluminescent and bioactive organometallics. Structurally, ZnQ₂ features a tetrahedrally coordinated Zn(II) center bound by two bidentate 8-hydroxyquinolinate (Q⁻) ligands, adopting a thermodynamically favored tetrameric configuration in the solid state [1]. Its closest industrial and research comparators include the archetypal green emitter tris(8-hydroxyquinoline)aluminum (AlQ₃), copper(II) 8-hydroxyquinoline complexes (Cu(Q)₂), and halogenated 8HQ derivatives such as clioquinol (5-chloro-7-iodo-8-hydroxyquinoline) and 5,7-dihalo-8-hydroxyquinolines. Procurement decisions involving ZnQ₂ versus these analogs hinge on a specific set of performance trade-offs: ZnQ₂ offers lower OLED operating voltages than AlQ₃ but with reduced photoluminescence efficiency, exhibits metal-specific biological activity orthogonal to copper-mediated systems, and demonstrates distinct stability, solubility, and toxicological profiles that preclude simple in-class substitution [2].

Reported lower-voltage OLED operation supports electron-transport layer device research
Metal-specific ionophore screening: Zn-dependent mechanisms distinct from Cu systems
Thermal processing compatibility enables vacuum-deposited thin-film fabrication studies

Why ZnQ₂ Substitution Is Unsupported


In-class 8-hydroxyquinoline metal complexes are frequently treated as interchangeable in procurement, yet the identity of the coordinated metal ion and the substitution pattern on the quinoline ring fundamentally dictate biological mechanism, optoelectronic performance, and physicochemical stability. In antimycobacterial screening, the Cu(II) complex of 8HQ achieves an MIC of 0.16 µM against M. tuberculosis through copper-specific ionophoric toxicity, while the Zn(II) complex neither enhances nor reduces this activity, confirming that the metal center—not the ligand scaffold alone—governs pharmacodynamic behavior [1]. Conversely, in antifungal assays against A. fumigatus, addition of Zn²⁺ (64 µM) abolishes 8HQ activity (MIC shifts from 32 µM to >32 µM), whereas addition of Cu²⁺ (3 µM) potentiates activity 16-fold (MIC 2 µM), demonstrating opposing metal-dependent efficacy vectors [2]. In OLED applications, ZnQ₂ forms tetrameric oligomers in thin films that enable lower operating voltages than monomeric AlQ₃ films, yet ZnQ₂ exhibits lower photoluminescence intensity (565 nm emission maximum vs. 524 nm for AlQ₃), meaning that an AlQ₃-optimized device architecture cannot be directly ported to ZnQ₂ without re-engineering [3]. These examples illustrate why treating ZnQ₂ as a drop-in replacement for any close structural analog is scientifically unjustified.

Metal center specificity
Zn complex may not replicate Cu-specific antimycobacterial ionophore activity; pharmacodynamic behavior is metal-governed.
Opposing antifungal efficacy vector
Zn²⁺ abolishes 8HQ activity against A. fumigatus, whereas Cu²⁺ strongly potentiates; metal selection determines direction of effect.
OLED device architecture mismatch
ZnQ₂ thin-film properties (red-shifted emission, lower conductivity) require device re-engineering; not a direct AlQ₃ replacement.

ZnQ₂ Differentiation Evidence vs. Analogs


Lower OLED Operating Voltage Over AlQ₃

Thin films of ZnQ₂ adopt a tetrameric [(ZnQ₂)₄] supramolecular configuration that creates an extended π-overlap network across pyridyl and phenolato moieties, resulting in a near-zero dipole moment for the tetramer. This structural feature enables lower operating voltages in OLED devices compared to AlQ₃, which lacks this oligomeric packing motif [1]. In PMMA composite films, ZnQ₂ exhibits electrical conductivity of 1.19 μS/cm versus 1.56 μS/cm for AlQ₃, while PL emission peaks at 522 nm (ZnQ₂) vs. 505 nm (AlQ₃), confirming red-shifted green emission suitable for distinct color-gamut requirements [2].

OLED Voltage vs. AlQ₃
Head-to-head
Lower drive voltage for ZnQ₂ tetrameric films; PL emission at 522 nm (ZnQ₂) vs. 505 nm (AlQ₃); conductivity 1.19 vs. 1.56 μS/cm
Supports OLED device research prioritizing lower voltage; red-shifted green emission for distinct color-gamut fit
Device architecture requires tuning for ZnQ₂, not direct AlQ₃ port
OLED Electron Transport Layer Organometallic Emitters

Opposing Antifungal Activity: Zn vs. Cu

In A. fumigatus Af293, unchelated 8-hydroxyquinoline exhibits a weak antifungal MIC of 32 μM. Addition of Zn²⁺ (64 μM as ZnSO₄) completely abolishes this activity (MIC > 32 μM). In contrast, addition of Cu²⁺ (3 μM as CuSO₄) strongly potentiates activity, reducing the MIC to 2 μM—a 16-fold improvement [1]. The same study shows that halogenated 8HQ derivatives (bromoquinol, clioquinol, dichloro-8HQ) display MICs of 1 μM without added metals, but Cu²⁺ addition antagonizes their activity (MIC rises to 16-32 μM), highlighting a reversed metal-dependence pattern between unsubstituted 8HQ and its halogenated analogs [1].

Antifungal Metal Effect
Head-to-head
Zn²⁺ (64 μM) abolishes 8HQ activity (MIC >32 μM vs. 32 μM alone); Cu²⁺ (3 μM) potentiates to MIC 2 μM
Zn-8HQ contraindicated for antifungal screening; Cu or halogenated analogs show distinct mechanism
Metal-dependent efficacy vector must guide compound selection
Antifungal Metal Ionophore Aspergillus fumigatus

Selective Antimelanoma Activity

Three 8-hydroxyquinoline zinc(II) complexes (QhBr1–QhBr3) incorporating 8HQ derivatives and o-phenanthroline-based co-ligands were evaluated against human skin melanoma SK-MEL-5 cells. IC₅₀ values ranged from 2.70 to 5.04 μM, with a toxicity selectivity index (TSI) exceeding 9.9 when comparing IC₅₀ in normal human liver HL-7702 or epidermal HaCaT cells against SK-MEL-5 cancer cells [1]. The most potent complex, QhBr3, achieved 54.2% tumor growth inhibition in a SK-MEL-5 xenograft model at 10.0 mg/kg with minor in vivo side effects [1]. This compares favorably to cisplatin, which showed IC₅₀ values of 11.85 ± 0.06 μM and 8.40 ± 0.07 μM against BEL-7404 cells for two related Zn(II)-8HQ complexes, indicating that Zn-8HQ complexes can outperform the clinical benchmark under specific structural tuning [2].

Antimelanoma Selectivity
Cross-study comparable
IC₅₀ 2.70–5.04 μM
(SK-MEL-5)
Reported melanoma cell-model response with >9.9 selectivity index vs. normal cells
In vivo 54.2% tumor inhibition at 10 mg/kg; requires independent validation
Anticancer Melanoma Selectivity Index

Thermal Stability for Thin-Film Processing

Differential scanning calorimetry (DSC) analysis of ZnQ₂ powder reveals thermal stability up to 540 K (267 °C), with Fourier-transform infrared (FTIR) spectroscopy confirming molecular structure integrity up to 423 K (150 °C) . Field-emission scanning electron microscopy (FE-SEM) of thermally annealed ZnQ₂ thin films shows grain growth up to 423 K, achieving maximum surface smoothness at this temperature . The optical bandgap of ZnQ₂ films increases upon annealing to 373 K, indicating tunable optoelectronic properties within a thermally stable processing window . This thermal profile contrasts with the lower decomposition threshold reported for some halogenated 8HQ metal complexes, although direct head-to-head DSC data for all comparators are not available in a single study [1].

Thermal Stability
Reported
DSC stable to 540 K; FTIR integrity to 423 K; annealing to 423 K enables film grain growth
Supports vacuum thermal evaporation processing for thin-film device fabrication
Optical bandgap tunable with annealing up to 373 K
Thermal Stability Thin Film Optoelectronics

Zinc Ionophore Potency Against Drug-Resistant Pathogens

The zinc complex of 5-chloro-8-hydroxyquinoline (Zn(cloxyquin)₂) demonstrates antimicrobial MIC values ranging from 2.5 to 9.5 μM against five S. aureus strains including MSSA, MRSA, and VISA, as well as M. tuberculosis Erdman strain [1]. This represents an approximately 1000-fold enhancement in antimicrobial activity compared to the free cloxyquin ligand, attributable to a dual mechanism of action involving zinc intoxication and immune response restoration [1]. Critically, drug resistance development by S. aureus toward Zn(cloxyquin)₂ is considerably delayed compared to ciprofloxacin and cloxyquin, addressing a key procurement concern for antimicrobial materials used in long-term applications [1]. While the unsubstituted 8HQ zinc complex (ZnQ₂) has not been directly compared in this same assay, the data demonstrate the principle that Zn-8HQ complexation can confer drug-resistance-delaying properties absent in the free ligand [1].

Zn-Ionophore Potency
Cross-study comparable
Zn(cloxyquin)₂ MIC 2.5–9.5 μM vs. MRSA, VISA, M. tb; ~1000× potentiation over free ligand; delayed resistance vs. ciprofloxacin
Supports antimicrobial metallodrug screening with Zn-8HQ platform; direct ZnQ₂ data needed
Class-level inference from substituted analog; ZnQ₂-specific data pending
Antimicrobial Resistance Zinc Ionophore Staphylococcus aureus

Metal Specificity in Mycobacterial Ionophore Toxicity

In M. tuberculosis, the 8-hydroxyquinoline scaffold exerts bactericidal activity through copper-specific ionophoric toxicity. The MIC of 8HQ in the presence of Cu²⁺ is 0.16 μM against both replicating and non-replicating M. tuberculosis cells [1]. Critically, the 1:1 Cu-8HQ complex was identified as the active species, with Zn²⁺, Fe²⁺, and Mn²⁺ neither enhancing nor reducing Cu-specific activity, despite the respective metal complexes having nearly identical structures and geometries [1]. 8HQ exposure led to a specific increase in intracellular copper with no changes observed for zinc, iron, magnesium, manganese, or calcium [2]. This strict metal specificity means that Zn-8HQ complexes are mechanistically inert in the Cu-dependent antitubercular pathway, a critical differentiation for researchers screening 8HQ metal complexes for antimycobacterial applications.

Mycobacterial Metal Specificity
Head-to-head
Cu-8HQ MIC 0.16 μM vs. M. tuberculosis; Zn²⁺ does not enhance or reduce activity; intracellular Cu only increased
Zn-8HQ is mechanistically inert in Cu-dependent antitubercular pathway; Cu-8HQ required for this model
ICP-MS confirmed no intracellular Zn change
Antitubercular Metal Ionophore Specificity Mycobacterium tuberculosis

ZnQ₂ Evidence-Based Applications


Low-Voltage OLED Electron Transport Layers

ZnQ₂ is the material of choice when device specifications prioritize reduced power consumption over maximum photoluminescence brightness. Its tetrameric solid-state packing enables lower drive voltages than AlQ₃ in OLEDs of identical architecture, as demonstrated by Sapochak et al. (2002) [1]. The green emission at 522 nm (PMMA composite) is red-shifted relative to AlQ₃ (505 nm), making ZnQ₂ suitable for displays and lighting panels where slightly warmer green coordinates are acceptable or desired. Electrical conductivity in PMMA/ZnQ₂ composite films (1.19 μS/cm) indicates adequate charge transport for electron-transport-layer functionality, though overall conductivity is lower than AlQ₃ (1.56 μS/cm), necessitating device architecture optimization rather than direct substitution [2].

Selective Antimelanoma Drug Development

Zn(II)-8HQ coordination compounds incorporating o-phenanthroline co-ligands achieve IC₅₀ values of 2.70–5.04 μM against SK-MEL-5 melanoma cells with toxicity selectivity indices exceeding 9.9 against normal hepatocytes and epidermal cells, as shown by Su et al. (2025) [1]. The lead complex QhBr3 demonstrates 54.2% tumor growth inhibition in vivo at 10.0 mg/kg, supporting further preclinical development. These complexes outperform cisplatin (IC₅₀ ~8–12 μM) in related Zn-8HQ systems studied by Zhang et al. (2018) [2]. Procurement for antimelanoma research should prioritize complexes with demonstrated TSI > 9.9 and in vivo validation, distinguishing them from non-selective metal-based cytotoxics.

Thermally Stable Thin Films for Optoelectronics

ZnQ₂ powder exhibits thermal stability up to 540 K (DSC) and molecular structure integrity to 423 K (FTIR), as reported by Amin et al. (2024) [1]. This thermal window supports vacuum thermal evaporation processing, a standard industrial method for OLED and organic photodetector fabrication. Grain growth and surface smoothing up to 423 K, combined with tunable optical bandgap upon annealing to 373 K, enable post-deposition thermal treatment for film quality optimization without molecular decomposition. For applications requiring high-temperature processing or operation, ZnQ₂'s thermal profile provides a measurable advantage over less thermally robust organic emitters.

Antimicrobial Zn Ionophore Against Drug-Resistant Gram-Positive Bacteria

Although the unsubstituted ZnQ₂ has limited direct comparative antimicrobial data, the Zn-8HQ complexation strategy—exemplified by Zn(cloxyquin)₂—achieves ~1000-fold antimicrobial potentiation over free ligand with MICs of 2.5–9.5 μM against MRSA, VISA, and M. tuberculosis, and significantly delayed resistance development compared to ciprofloxacin, as demonstrated by Mudarmah et al. (2025) [1]. For procurement in antimicrobial metallodrug research, Zn-8HQ complexes (including substituted variants) represent a validated Zn-ionophore platform. Users should note that antifungal applications are specifically contraindicated, as Zn²⁺ supplementation abolishes 8HQ activity against A. fumigatus [2], underscoring the application-specific nature of Zn-8HQ biological performance.

Application
Selection Property
Validation Focus
OLED device research (low-voltage ETL)
Voltage-emission trade-off profile
Device performance characterization (voltage, PL, conductivity)
Melanoma cell-model selectivity studies
Cytotoxicity selectivity index context
Cell-viability endpoints and in vivo model-response validation
Thin-film device fabrication research
Thermal stability profile for vacuum deposition
Film morphology and optoelectronic property tuning with annealing
Antimicrobial metallodrug screening (Zn-ionophore)
Zn-complexation potentiation and resistance delay context
MIC and resistance development assays (strain-specific)

Technical Documentation Hub

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